Cas no 20964-63-0 (1,2-dihydro-6-hydroxy-2-oxo-4-phenyl-3,5-Pyridinedicarbonitrile)

• Product Name: 1,2-dihydro-6-hydroxy-2-oxo-4-phenyl-3,5-Pyridinedicarbonitrile
• CAS No: 20964-63-0
• MF: C₁₃H₇N₃O₂
• MW: 237.213582277298
• CID: 2111526
• PubChem ID: 12405182
• Update Time: 2025-10-28

1,2-dihydro-6-hydroxy-2-oxo-4-phenyl-3,5-Pyridinedicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1,2-dihydro-6-hydroxy-2-oxo-4-phenyl-3,5-Pyridinedicarbonitrile
• 2,6-dihydroxy-4-phenyl-pyridine-3,5-dicarbonitrile
• 6-Hydroxy-2-oxo-4-phenyl-1,2-dihydropyridine-3,5-dicarbonitrile
• 2-hydroxy-6-oxo-4-phenyl-1H-pyridine-3,5-dicarbonitrile
• SCHEMBL14872208
• 20964-63-0
• DA-30308
• 6-Hydroxy-2-oxo-4-phenyl-1,2-dihydro-pyridine-3,5-dicarbonitrile

• MDL： MFCD06637407
• Inchi： 1S/C13H7N3O2/c14-6-9-11(8-4-2-1-3-5-8)10(7-15)13(18)16-12(9)17/h1-5H,(H2,16,17,18)
• InChI Key： RGBNBNLDRGBEKC-UHFFFAOYSA-N
• SMILES： OC1=C(C#N)C(=C(C#N)C(N1)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 237.053826475Da
• Monoisotopic Mass: 237.053826475Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 96.9Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 1,2-dihydro-6-hydroxy-2-oxo-4-phenyl-3,5-Pyridinedicarbonitrile

1,2-Dihydro-6-Hydroxy-2-Oxo-4-Phenyl-3,5-Pyridinedicarbonitrile: A Comprehensive Overview

The compound with CAS No 20964-63-0, commonly referred to as 1,2-dihydro-6-hydroxy-2-oxo-4-phenyl-3,5-pyridinedicarbonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structural features, which include a pyridine ring substituted with hydroxyl and cyano groups. The pyridine ring serves as the central framework, while the hydroxyl group and cyano groups contribute to its functional diversity. Recent studies have highlighted its potential applications in drug design and material science.

One of the most notable aspects of this compound is its synthesis pathway. Researchers have developed efficient methods to synthesize 1,2-dihydro-6-hydroxy-2-oxo-4-phenyl-3,5-pyridinedicarbonitrile using various precursor molecules. These methods often involve multi-step reactions, including oxidation and condensation processes. The optimization of these synthetic routes has been a focal point of recent investigations, with the aim of improving yield and reducing production costs.

The structural complexity of this compound makes it an excellent candidate for exploring its biological activity. Studies have shown that it exhibits significant antioxidant properties, which could be harnessed in the development of new therapeutic agents. Additionally, its ability to interact with specific biological targets has been explored in the context of cancer treatment and neurodegenerative diseases. These findings underscore its potential as a lead compound in drug discovery programs.

In terms of material science applications, this compound has been investigated for its role in creating advanced materials with tailored electronic properties. Its ability to form stable coordination complexes makes it a promising candidate for use in catalysis and sensor technologies. Recent advancements in computational chemistry have enabled researchers to model its electronic structure more accurately, providing deeper insights into its potential applications.

The latest research findings regarding this compound emphasize its versatility across multiple disciplines. For instance, studies have explored its role in organic synthesis as an intermediate for constructing more complex molecules. Its ability to undergo various transformations under different reaction conditions highlights its value as a building block in synthetic chemistry.

In conclusion, 1,2-dihydro-6-hydroxy-2-oxo-4-phenyl-3,5-pyridinedicarbonitrile (CAS No 20964-63-0) is a multifaceted compound with immense potential across diverse scientific domains. Its unique structure and functional groups make it an invaluable tool for researchers in fields ranging from pharmacology to materials science. As ongoing studies continue to uncover new aspects of its properties and applications, this compound is poised to play a pivotal role in future scientific advancements.